2-{4-[(2-chlorophenyl)amino]-4-oxobutanoyl}-N-(4-methoxyphenyl)hydrazinecarboxamide

• IUPAC Name: N-(2-chlorophenyl)-4-[2-[(4-methoxyphenyl)carbamoyl]hydrazinyl]-4-oxobutanamide
• InChI: InChI=1S/C18H19ClN4O4/c1-27-13-8-6-12(7-9-13)20-18(26)23-22-17(25)11-10-16(24)21-15-5-3-2-4-14(15)19/h2-9H,10-11H2,1H3,(H,21,24)(H,22,25)(H2,20,23,26)
• InChI Key: ODKRYGLBLCWSAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NNC(=O)CCC(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C18H19ClN4O4
• Molecular Weight: 390.8 g/mol

Description

The compound “2-{4-[(2-chlorophenyl)amino]-4-oxobutanoyl}-N-(4-methoxyphenyl)hydrazinecarboxamide” is a subject of interest due to its structural complexity and potential for various chemical reactions and interactions. Its study spans multiple aspects including synthesis methods, molecular structure elucidation, chemical and physical properties, and potential reactivity patterns.

Synthesis Analysis

The synthesis of compounds similar to “2-{4-[(2-chlorophenyl)amino]-4-oxobutanoyl}-N-(4-methoxyphenyl)hydrazinecarboxamide” typically involves multi-step reactions, starting from basic aromatic compounds and proceeding through various functional group transformations. For instance, compounds with related structures have been synthesized through reactions involving hydrazine derivatives, showcasing the versatility and complexity of synthetic routes available for such molecules (Sah et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds reveals a planarity in certain molecular units such as the hydrazinecarboxamide N—N—C(O)—N segment, which often shows a significant degree of planarity and forms specific angles with attached aromatic rings. This structural feature is critical for understanding the compound's reactivity and interaction potential (Kant et al., 2012).

Chemical Reactions and Properties

The chemical reactivity of such compounds often includes the formation of dimers through hydrogen bonding or interactions leading to the formation of chains or complexes. The presence of functional groups like hydrazinecarboxamide facilitates a variety of chemical reactions, enabling the synthesis of diverse derivatives with potential biological activities (Gulea et al., 2019).

Physical Properties Analysis

Compounds with similar structures demonstrate a range of physical properties, including solubility in organic solvents and the ability to form stable crystalline structures. These properties are influenced by the compound's molecular geometry, the presence of substituents, and intermolecular interactions such as hydrogen bonding or π-π stacking (Xu & Hu, 2007).

Chemical Properties Analysis

The chemical properties of “2-{4-[(2-chlorophenyl)amino]-4-oxobutanoyl}-N-(4-methoxyphenyl)hydrazinecarboxamide” and similar compounds are largely defined by their functional groups, which dictate reactivity towards nucleophiles, electrophiles, and other reagents. For example, the presence of amide, hydrazine, and carboxamide groups opens pathways for reactions including hydrolysis, condensation, and the formation of heterocyclic compounds (Farouk et al., 2021).